Cas no 306935-83-1 (Benzene,1,5-dichloro-2-isothiocyanato-3-methyl-)
Benzene,1,5-dichloro-2-isothiocyanato-3-methyl- is a halogenated aromatic compound featuring both chloro and isothiocyanate functional groups. Its molecular structure, incorporating reactive isothiocyanate (-NCS) and chloro (-Cl) substituents, makes it a versatile intermediate in organic synthesis, particularly for the preparation of thiourea derivatives and heterocyclic compounds. The presence of electron-withdrawing groups enhances its reactivity in nucleophilic substitution and cyclization reactions. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Careful handling is required due to the reactivity of the isothiocyanate group and potential lachrymatory effects.
306935-83-1 structure
Product Name:Benzene,1,5-dichloro-2-isothiocyanato-3-methyl-
CAS No:306935-83-1
MF:C8H5Cl2NS
MW:218.102998495102
MDL:MFCD00832696
CID:300152
PubChem ID:2736013
Update Time:2025-06-08
Benzene,1,5-dichloro-2-isothiocyanato-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,5-dichloro-2-isothiocyanato-3-methyl-
- 1,5-Dichloro-2-isothiocyanato-3-methylbenzene
- 2,4-dichloro-6-methylphenyl isothiocyanate
- Benzene, 1,5-dichloro-2-isothiocyanato-3-methyl-
- A820531
- MFCD00832696
- FT-0610028
- AS-9311
- 306935-83-1
- INEPHFOQAAZPOE-UHFFFAOYSA-N
- 2,4-dichloro-6-methylphenylisothiocyanate
- AKOS030231157
- SCHEMBL1021835
- DTXSID80371083
-
- MDL： MFCD00832696
- Inchi： 1S/C8H5Cl2NS/c1-5-2-6(9)3-7(10)8(5)11-4-12/h2-3H,1H3
- InChI Key： INEPHFOQAAZPOE-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(C)=C1N=C=S)Cl
Computed Properties
- Exact Mass: 216.95200
- Monoisotopic Mass: 216.952
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- Density: 1.33
- Melting Point: 57 °C
- Boiling Point: 315.1°Cat760mmHg
- Flash Point: 144.4°C
- Refractive Index: 1.602
- PSA: 44.45000
- LogP: 4.03610
Benzene,1,5-dichloro-2-isothiocyanato-3-methyl- Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
Benzene,1,5-dichloro-2-isothiocyanato-3-methyl- Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Benzene,1,5-dichloro-2-isothiocyanato-3-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR0354-1g |
2,4-Dichloro-6-methylphenyl isothiocyanate |
306935-83-1 | 1g |
£13.00 | 2023-09-02 | ||
| Apollo Scientific | OR0354-5g |
2,4-Dichloro-6-methylphenyl isothiocyanate |
306935-83-1 | 5g |
£59.00 | 2023-09-02 | ||
| abcr | AB145421-1 g |
2,4-Dichloro-6-methylphenyl isothiocyanate; 95% |
306935-83-1 | 1 g |
€65.50 | 2023-07-20 | ||
| Matrix Scientific | 088600-1g |
1,5-Dichloro-2-isothiocyanato-3-methylbenzene |
306935-83-1 | 1g |
$55.00 | 2023-09-11 | ||
| AK Scientific | 9697AD-250mg |
1,5-Dichloro-2-isothiocyanato-3-methylbenzene |
306935-83-1 | 95% | 250mg |
$69 | 2023-09-16 | |
| AK Scientific | 9697AD-1g |
1,5-Dichloro-2-isothiocyanato-3-methylbenzene |
306935-83-1 | 95% | 1g |
$165 | 2023-09-16 | |
| AK Scientific | 9697AD-5g |
1,5-Dichloro-2-isothiocyanato-3-methylbenzene |
306935-83-1 | 95% | 5g |
$494 | 2023-09-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D300722-5g |
Benzene,1,5-dichloro-2-isothiocyanato-3-methyl- |
306935-83-1 | 95% | 5g |
¥1544.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D300722-1g |
Benzene,1,5-dichloro-2-isothiocyanato-3-methyl- |
306935-83-1 | 95% | 1g |
¥454.90 | 2023-09-03 | |
| Key Organics Ltd | AS-9311-1MG |
1,5-dichloro-2-isothiocyanato-3-methylbenzene |
306935-83-1 | >90% | 1mg |
£37.00 | 2025-02-09 |
Benzene,1,5-dichloro-2-isothiocyanato-3-methyl- Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
306935-83-1 (Benzene,1,5-dichloro-2-isothiocyanato-3-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk